Cas no 103681-42-1 (1H-Pyrrolizin-1-one,7a-(dimethylamino)-5,6,7,7a-tetrahydro-2,3-diphenyl-)
103681-42-1 structure
Product name:1H-Pyrrolizin-1-one,7a-(dimethylamino)-5,6,7,7a-tetrahydro-2,3-diphenyl-
CAS No:103681-42-1
MF:C21H22N2O
MW:318.412185192108
CID:1138460
1H-Pyrrolizin-1-one,7a-(dimethylamino)-5,6,7,7a-tetrahydro-2,3-diphenyl- Chemical and Physical Properties
Names and Identifiers
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- 1H-Pyrrolizin-1-one,7a-(dimethylamino)-5,6,7,7a-tetrahydro-2,3-diphenyl-
- 1H-Pyrrolizin-1-one, 7a-(dimethylamino)-5,6,7,7a-tetrahydro-2,3-diphenyl-
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- Inchi： 1S/C21H22N2O/c1-22(2)21-14-9-15-23(21)19(17-12-7-4-8-13-17)18(20(21)24)16-10-5-3-6-11-16/h3-8,10-13H,9,14-15H2,1-2H3
- InChI Key： VZIPYJQVXGLCKH-UHFFFAOYSA-N
- SMILES： N12C(C3=CC=CC=C3)=C(C3=CC=CC=C3)C(=O)C1(N(C)C)CCC2
Experimental Properties
- Density: 1.21±0.1 g/cm3(Predicted)
- Melting Point: 118-119 °C(Solv: ethanol (64-17-5); hexane (110-54-3))
- Boiling Point: 481.1±45.0 °C(Predicted)
- pka: 5.20±0.60(Predicted)
1H-Pyrrolizin-1-one,7a-(dimethylamino)-5,6,7,7a-tetrahydro-2,3-diphenyl- Related Literature
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Junfeng Xie,Shuang Li,Xiaodong Zhang,Jiajia Zhang,Ruoxing Wang,Hao Zhang,Bicai Pan,Yi Xie Chem. Sci., 2014,5, 4615-4620
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2. Borohydride intermediates pave the way for magnesium-catalysed enantioselective ketone reduction†Vladislav Vasilenko,Clemens K. Blasius,Hubert Wadepohl,Lutz H. Gade Chem. Commun., 2020,56, 1203-1206
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Alberto Villa,Nikolaos Dimitratos,Carine E. Chan-Thaw,Ceri Hammond,Gabriel M. Veith,Di Wang,Maela Manzoli,Laura Prati,Graham J. Hutchings Chem. Soc. Rev., 2016,45, 4953-4994
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Pintu Maity,Sabir Ahammed,Rabindra Nath Manna,Brindaban C. Ranu Org. Chem. Front., 2017,4, 69-76
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R. Ghoreishi,G. J. Suppes RSC Adv., 2015,5, 68361-68368
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